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Compound of Interest

N-(4-hydroxyphenyl)furan-2-
Compound Name:
carboxamide

Cat. No.: B187386

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of N-(4-hydroxyphenyl)furan-2-carboxamide (CAS
Number: 4104-33-0).

This document provides crucial safety protocols and logistical plans to ensure the safe handling
and disposal of N-(4-hydroxyphenyl)furan-2-carboxamide in a laboratory setting. Adherence
to these guidelines is essential for minimizing risks and ensuring a safe research environment.

Hazard Identification and Personal Protective
Equipment (PPE)

N-(4-hydroxyphenyl)furan-2-carboxamide is classified with the following hazards according
to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS):

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.

PPE Category Item Specification
Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves recommended. Inspect gloves

for integrity before each use.

Safety glasses with side

Eye and Face Protection )
shields or goggles

Must be worn at all times in the
laboratory. A face shield is
recommended when handling
larger quantities or if there is a

risk of splashing.

Skin and Body Protection Laboratory coat

A full-length laboratory coat
must be worn and fully
buttoned.

Respiratory Protection Use in a well-ventilated area

Work should be conducted in a
chemical fume hood to avoid
inhalation of dust or vapors. If
a fume hood is not available, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach to handling N-(4-hydroxyphenyl)furan-2-carboxamide is critical for

safety. The following workflow outlines the key steps from preparation to post-handling.
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Operational Workflow for Handling N-(4-hydroxyphenyl)furan-2-carboxamide
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Figure 1. A step-by-step workflow for the safe handling of N-(4-hydroxyphenyl)furan-2-
carboxamide.

Disposal Plan: Waste Management Protocol

Proper disposal of N-(4-hydroxyphenyl)furan-2-carboxamide and its containers is imperative
to prevent environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste. The
Unused or Surplus Compound compound should be collected in a clearly

labeled, sealed container.

Place in a designated hazardous waste
Contaminated Labware (e.g., pipette tips, vials) container. Do not mix with non-hazardous

waste.

Triple rinse with a suitable solvent. The rinsate
) should be collected and treated as hazardous
Empty Containers , )
waste. The rinsed container can then be

disposed of according to local regulations.

) Dispose of as hazardous waste in a designated
Contaminated PPE (e.g., gloves) )
container.

All waste must be handled and disposed of in accordance with institutional, local, state, and
federal regulations. It is recommended to consult with your institution's Environmental Health
and Safety (EHS) department for specific guidance.
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Disposal Decision Tree for N-(4-hydroxyphenyl)furan-2-carboxamide Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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